Cas no 2137579-82-7 (3-(5-Formylpyridin-3-yl)thiophene-2-carboxylic acid)

3-(5-Formylpyridin-3-yl)thiophene-2-carboxylic acid is a versatile heterocyclic compound featuring both pyridine and thiophene moieties, linked by a formyl group at the 5-position of the pyridine ring and a carboxylic acid at the 2-position of the thiophene ring. This bifunctional structure makes it a valuable intermediate in organic synthesis, particularly for constructing complex pharmacophores or functional materials. The aldehyde and carboxylic acid groups offer distinct reactivity, enabling selective derivatization for applications in medicinal chemistry, coordination chemistry, or polymer science. Its well-defined molecular architecture ensures consistent performance in cross-coupling reactions, condensation reactions, or metal-organic framework (MOF) synthesis. The compound's stability under standard conditions further enhances its utility in research and industrial settings.

3-(5-Formylpyridin-3-yl)thiophene-2-carboxylic acid structure

2137579-82-7 structure

Product Name:3-(5-Formylpyridin-3-yl)thiophene-2-carboxylic acid

CAS No:2137579-82-7

MF:C₁₁H₇NO₃S

MW:233.243181467056

CID:5792248

PubChem ID:165461524

Update Time:2025-06-07

3-(5-Formylpyridin-3-yl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 3-(5-formylpyridin-3-yl)thiophene-2-carboxylic acid
- EN300-746025
- 2137579-82-7
- 3-(5-Formylpyridin-3-yl)thiophene-2-carboxylic acid
- Inchi： 1S/C11H7NO3S/c13-6-7-3-8(5-12-4-7)9-1-2-16-10(9)11(14)15/h1-6H,(H,14,15)
- InChI Key： OHCAYXMEPYRFEY-UHFFFAOYSA-N
- SMILES： S1C=CC(=C1C(=O)O)C1C=NC=C(C=O)C=1

Computed Properties

Exact Mass: 233.01466426g/mol
Monoisotopic Mass: 233.01466426g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 284
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 95.5Å²

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Enamine	EN300-746025-1.0g	3-(5-formylpyridin-3-yl)thiophene-2-carboxylic acid	2137579-82-7	95%	1.0g	$1014.0	2024-05-23
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Enamine	EN300-746025-0.5g	3-(5-formylpyridin-3-yl)thiophene-2-carboxylic acid	2137579-82-7	95%	0.5g	$974.0	2024-05-23
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Enamine	EN300-746025-10.0g	3-(5-formylpyridin-3-yl)thiophene-2-carboxylic acid	2137579-82-7	95%	10.0g	$4360.0	2024-05-23